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Introduction

The disulfate ion, also known as the pyrosulfate ion (S20727), is a sulfur oxyanion of
significant interest in various chemical processes, including as a component in molten salt
catalysts and as an intermediate in the industrial production of sulfuric acid. A thorough
understanding of its thermodynamic properties is crucial for optimizing these applications and
for fundamental chemical research. This technical guide provides a detailed overview of the
available thermodynamic data for the disulfate ion and its common salts, outlines
experimental methodologies for their determination, and presents relevant chemical context.

Thermodynamic Properties of Disulfate Salts

Direct experimental thermodynamic data for the disulfate ion in a standard state, such as an
agueous solution, is scarce in the literature. However, the properties of the ion can be derived
from the thermodynamic data of its solid salts, primarily sodium pyrosulfate (NazS207) and
potassium pyrosulfate (K2S207).

Quantitative Data Summary

The following tables summarize the key thermodynamic parameters for solid sodium and
potassium pyrosulfate.

Table 1: Thermodynamic Properties of Sodium Pyrosulfate (Na2S207)
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Property Value Units

Standard Enthalpy of

] -1938 kJ/mol[1]
Formation (AfH°®)
Standard Gibbs Free Energy
) -1256 kJ/mol[2]
of Formation (AfG®)
Molar Mass 222.12 g/mol [3]
Density 2.658 g/cm3[2][3]
Melting Point 400.9 °C[2][3]
Decomposition Temperature 460 °C[2][3]
Molar Enthalpy of Fusion
40.8 kJ/mol[1]
(AfusH)
Heat Capacity (Cp) C p=125.6 +0.087T J/mol-K[2]

Table 2: Thermodynamic Properties of Potassium Pyrosulfate (K2S207)

Property Value Units
Molar Mass 254.31 g/mol [4]
Density 2.28 g/cm3[4]
Melting Point 325 °C[4]
Decomposition Temperature > 600 °Cl[4]
Solubility in Water (20 °C) 25.4 9/100 mL[4]

Synthesis and Decomposition

Potassium and sodium pyrosulfate are typically synthesized by the thermal decomposition of
their respective bisulfate salts.[4][5] The general reaction for this process is:

2 MHSOa4(s) —» M2S207(s) + H20(g) (where M = Na, K)
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At higher temperatures, pyrosulfates decompose to form the corresponding sulfate and sulfur
trioxide.[4][5]

M2S207(s) - M2S0a(s) + SOs3(Q)

This decomposition is a key reaction in the contact process for sulfuric acid production, where
potassium pyrosulfate is used in conjunction with a vanadium(V) oxide catalyst.

Experimental Protocols for Determining
Thermodynamic Properties

The determination of the thermodynamic properties of inorganic salts like pyrosulfates involves
several key experimental techniques.

Calorimetry for Enthalpy of Formation

The standard enthalpy of formation (AfH°) is the only thermodynamic property that can be
directly measured experimentally through calorimetry.[6] High-temperature calorimetry is often
employed for inorganic compounds. The general workflow for determining the enthalpy of
formation via solution calorimetry involves the following logical steps:
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Workflow for Enthalpy of Formation Determination

Sample Preparation Data Analysis
Synthesize and purify the pyrosulfate salt Calculate the heat of solution from the temperature change and heat capacity of the system
Y Y
Characterize the salt (e.g., XRD, elemental analysis) Apply Hess's Law using known enthalpies of formation of other reactants and products in the dissolution reaction

Calorimetric iyeasurement v

Dissolve a known mass of the salt in a suitable solvent within a calorimeter Determine the standard enthalpy of formation of the pyrosulfate salt

Y

Measure the temperature change of the solution

Thermal Analysis of Pyrosulfates

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

/ \ Thermal Analysis of Pyrosﬂfye{ ¢ \

Decomposition Temperature Mass Loss Profile Melting Point Heat of Fusion Heat Capacity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 6. Experimental formation enthalpies for intermetallic phases and other inorganic compounds
- PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermodynamic Properties of the Disulfate lon]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1201573#what-are-the-thermodynamic-
properties-of-the-disulfate-ion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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